Cas no 62924-67-8 ((2-fluorophenyl)methyl(propyl)amine hydrochloride)

• Product Name: (2-fluorophenyl)methyl(propyl)amine hydrochloride
• CAS No: 62924-67-8
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD07407648
• CID: 858844
• PubChem ID: 4719455
• Update Time: 2025-04-19

(2-fluorophenyl)methyl(propyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)propan-1-amine
• 4-(2-fluorophenyl)butan-1-amine
• (2-FLUOROBENZYL)PROPYLAMINE
• (2-fluorobenzyl)propylamine(SALTDATA: HCl)
• AG-G-32064
• CTK5B6680
• AKOS000172889
• [(2-fluorophenyl)methyl](propyl)amine
• SCHEMBL21674321
• EN300-32235
• MFCD07407648
• 2-Fluoro-N-n-propylbenzylamine
• 62924-67-8
• N-[(2-fluorophenyl)methyl]propan-1-amine
• STK513268
• DB-352230
• C78370
• (2-fluorophenyl)methyl(propyl)amine hydrochloride

• MDL： MFCD07407648
• Inchi： 1S/C10H14FN/c1-2-7-12-8-9-5-3-4-6-10(9)11/h3-6,12H,2,7-8H2,1H3
• InChI Key： XEAVZYYMEPYGIA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCC

Computed Properties

• Exact Mass: 167.11100
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.993
• Boiling Point: 214°C at 760 mmHg
• Flash Point: 83.2°C
• Refractive Index: 1.49
• PSA: 12.03000
• LogP: 2.71620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines